Cas no 1361590-19-3 (2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid)

• Product Name: 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid
• CAS No: 1361590-19-3
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4967124
• Update Time: 2025-06-12

2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-8-2-1-6(9(15)10(8)16)11-7(12(21)22)3-5(4-20-11)13(17,18)19/h1-4H,(H,21,22)
• InChI Key： MNPSUCXYLSKXFR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C(=O)O)=CC(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 368.933796 g/mol
• Monoisotopic Mass: 368.933796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 370.5

Additional information on 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid

Comprehensive Overview of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid (CAS No. 1361590-19-3)

2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid (CAS No. 1361590-19-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique structural features, combines a trichlorophenyl group with a trifluoromethyl-substituted nicotinic acid moiety, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its utility due to its distinct chemical properties and reactivity.

The compound's CAS No. 1361590-19-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its systematic name, 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid, highlights the presence of multiple halogen atoms, which are known to influence the compound's biological activity and stability. This structural complexity aligns with current trends in medicinal chemistry, where halogenated compounds are prized for their ability to enhance binding affinity and metabolic stability.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their prevalence in blockbuster drugs and agrochemicals. The trifluoromethyl group, in particular, is a hotspot in modern drug design due to its lipophilicity and ability to modulate electronic properties. Similarly, the trichlorophenyl moiety is frequently employed in pesticide formulations, making 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid a candidate for further investigation in sustainable agriculture solutions.

From a synthetic chemistry perspective, the preparation of CAS No. 1361590-19-3 involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including cross-coupling reactions and halogenation techniques, to optimize its synthesis. These efforts are documented in peer-reviewed journals, reflecting the compound's relevance in academic and industrial settings.

The potential applications of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid extend beyond traditional uses. With the growing emphasis on green chemistry and sustainable synthesis, this compound is being evaluated for its environmental impact and biodegradability. Regulatory agencies and industry stakeholders are increasingly scrutinizing such chemicals to ensure they meet stringent safety and sustainability criteria, a trend that aligns with global efforts to reduce hazardous substances in manufacturing processes.

Another area of interest is the compound's role in precision medicine and targeted therapies. The integration of trifluoromethyl groups into drug candidates has been linked to improved pharmacokinetic profiles, making CAS No. 1361590-19-3 a valuable scaffold for developing next-generation therapeutics. Its structural features are particularly relevant in oncology and neurology, where halogenated compounds have shown promise in modulating disease pathways.

In the agrochemical sector, 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid is being studied for its potential as a plant growth regulator or pesticide intermediate. The combination of chlorine and fluorine atoms in its structure may contribute to its efficacy against resistant pest strains, addressing a critical challenge in modern agriculture. This aligns with the broader industry shift toward eco-friendly pest control solutions that minimize ecological disruption.

Analytical characterization of CAS No. 1361590-19-3 typically involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity, purity, and stability, which are essential for its intended applications. Quality control protocols are rigorously applied to meet the standards required for pharmaceutical and agrochemical use.

Looking ahead, the future of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid lies in its adaptability to emerging technologies. Innovations in computational chemistry and artificial intelligence-driven drug design may unlock new possibilities for this compound, enabling faster and more efficient development cycles. As the scientific community continues to explore its potential, CAS No. 1361590-19-3 is poised to remain a key player in the evolution of bioactive molecules.